Cas no 478068-15-4 (1,1,1-trifluoro-3-(morpholin-4-yl)propan-2-ol)

• Product Name: 1,1,1-trifluoro-3-(morpholin-4-yl)propan-2-ol
• CAS No: 478068-15-4
• MDL: MFCD00551088
• CID: 4653555
• Update Time: 2025-05-21

1,1,1-trifluoro-3-(morpholin-4-yl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1,1,1-trifluoro-3-(morpholin-4-yl)propan-2-ol

• MDL： MFCD00551088

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxazinanes Morpholines

Additional information on 1,1,1-trifluoro-3-(morpholin-4-yl)propan-2-ol

1,1,1-Trifluoro-3-(Morpholin-4-yl)Propan-2-Ol: A Comprehensive Overview

1,1,1-Trifluoro-3-(Morpholin-4-yl)Propan-2-Ol (CAS No. 478068-15-4) is a unique organic compound that has garnered significant attention in the fields of organic chemistry and pharmaceutical research. This compound is characterized by its trifluoromethyl group attached to a propanol backbone, which is further substituted with a morpholinyl group. The combination of these functional groups imparts unique chemical properties, making it a valuable molecule for various applications.

The trifluoromethyl group in this compound is known for its electron-withdrawing nature, which can influence the reactivity and stability of the molecule. This property is particularly useful in medicinal chemistry, where such groups are often employed to enhance drug stability or alter pharmacokinetic profiles. The morpholinyl group, on the other hand, introduces a cyclic ether structure that can participate in hydrogen bonding and other non-covalent interactions. These characteristics make 1,1,1-trifluoro-3-(morpholin-4-yl)propan-2-ol a promising candidate for drug design and development.

Recent studies have highlighted the potential of this compound in the development of small molecule inhibitors targeting specific enzymes or receptors. For instance, researchers have explored its ability to modulate kinase activity, which is crucial in various disease states such as cancer and inflammatory disorders. The trifluoromethyl group has been shown to enhance the potency of such inhibitors by improving their binding affinity to target proteins.

In addition to its pharmacological applications, 1,1,1-trifluoro-3-(morpholin-4-yl)propan-2-ol has also been investigated for its role in organic synthesis as a versatile building block. Its structure allows for easy functionalization at multiple sites, enabling the construction of complex molecules with high precision. This makes it an invaluable tool in the synthesis of natural products and bioactive compounds.

The synthesis of this compound typically involves multi-step reactions that require careful optimization to achieve high yields and purity. Common approaches include nucleophilic substitution reactions or coupling techniques that exploit the reactivity of the morpholine ring. Researchers have also explored green chemistry methods to synthesize this compound more sustainably, aligning with current trends toward environmentally friendly chemical processes.

From an analytical standpoint, 1,1,1-trifluoro-3-(morpholin-4-yl)propan-2-ol can be characterized using a variety of spectroscopic techniques such as NMR and mass spectrometry. These methods provide critical insights into its molecular structure and purity, ensuring that it meets the stringent requirements of pharmaceutical applications.

In conclusion, 1,1,1-trifluoro-3-(morpholin-4-yli)propan–2–ol (CAS No. 478068–15–4) stands out as a versatile and intriguing compound with diverse applications in drug discovery and organic synthesis. Its unique combination of functional groups and favorable chemical properties positions it as a key player in advancing modern chemical research.